Cas no 462068-01-5 (3-Amino-7-methoxy-thieno2,3-bquinoline-2-carboxylicacid)

• Product Name: 3-Amino-7-methoxy-thieno2,3-bquinoline-2-carboxylicacid
• CAS No: 462068-01-5
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 4672656
• Update Time: 2025-07-18

3-Amino-7-methoxy-thieno2,3-bquinoline-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-7-methoxy-thieno[2,3-b]quinoline-2-carboxylic acid
• 3-amino-7-methoxythieno[2,3-b]quinoline-2-carboxylic acid
• ASN 02538796
• Oprea1_290999
• Oprea1_783191
• ST50310104
• 3-amino-7-methoxythiopheno[2,3-b]quinoline-2-carboxylic acid
• 3-Amino-7-methoxy-thieno2,3-bquinoline-2-carboxylicacid

• Inchi： 1S/C13H10N2O3S/c1-18-7-3-2-6-4-8-10(14)11(13(16)17)19-12(8)15-9(6)5-7/h2-5H,14H2,1H3,(H,16,17)
• InChI Key： PUIPQJNSZCRUCB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC3C=CC(=CC=3N=C12)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Topological Polar Surface Area: 114

3-Amino-7-methoxy-thieno2,3-bquinoline-2-carboxylicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Amino-7-methoxy-thieno2,3-bquinoline-2-carboxylicacid

Comprehensive Overview of 3-Amino-7-methoxy-thieno[2,3-b]quinoline-2-carboxylic acid (CAS No. 462068-01-5)

3-Amino-7-methoxy-thieno[2,3-b]quinoline-2-carboxylic acid (CAS No. 462068-01-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienoquinoline derivative is characterized by its unique molecular structure, combining a thiophene ring fused with a quinoline core, which imparts distinct electronic and biological properties. Researchers are particularly interested in its potential applications as a pharmacophore in drug discovery, owing to its ability to interact with various biological targets.

The compound's amino and carboxylic acid functional groups make it a versatile intermediate for synthesizing more complex molecules. Its methoxy substituent further enhances its solubility and reactivity, which is crucial for medicinal chemistry applications. Recent studies have explored its role in developing anticancer agents, antimicrobial compounds, and fluorescent probes, aligning with the growing demand for novel therapeutics and diagnostic tools.

In the context of green chemistry, 3-Amino-7-methoxy-thieno[2,3-b]quinoline-2-carboxylic acid has been investigated for its potential in sustainable synthesis methods. Researchers are optimizing its production to minimize waste and energy consumption, addressing the global push for eco-friendly chemical processes. This aligns with the increasing popularity of searches like "sustainable drug development" and "green synthesis of heterocycles," reflecting the scientific community's focus on environmental responsibility.

Another hot topic is the compound's potential in optoelectronic materials. Its conjugated system and electron-rich structure make it a candidate for organic light-emitting diodes (OLEDs) and sensors. With the rise of wearable technology and flexible electronics, queries such as "thienoquinoline-based OLED materials" have surged, highlighting the intersection of chemistry and cutting-edge technology.

From a structural-activity relationship (SAR) perspective, modifications to the thieno[2,3-b]quinoline scaffold can significantly alter its biological and physical properties. This has led to a spike in searches for "quinoline derivatives in drug design" and "functional group effects on thiophene analogs." Such studies are critical for tailoring the compound's performance in specific applications, from enzyme inhibition to material stability.

Quality control and analytical methods for CAS No. 462068-01-5 are also trending topics. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential for verifying its purity, especially given its use in high-stakes research. Searches for "analytical validation of heterocyclic compounds" underscore the importance of reliable characterization in industrial and academic settings.

In summary, 3-Amino-7-methoxy-thieno[2,3-b]quinoline-2-carboxylic acid represents a multifaceted compound with broad relevance in modern science. Its applications span drug discovery, materials science, and sustainable chemistry, making it a subject of enduring interest. As research progresses, this compound is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.